Cas no 1788846-84-3 (3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide)

3-(3-Chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide is a synthetic organic compound featuring a chlorophenyl moiety linked to a cyclohexyl-hydroxyethylamide structure. Its unique molecular architecture, combining aromatic and aliphatic components with a polar hydroxyl group, suggests potential utility in medicinal chemistry and pharmaceutical research. The chlorophenyl group may enhance binding affinity in target interactions, while the hydroxyethylamide segment could improve solubility and metabolic stability. This compound may serve as an intermediate in the synthesis of bioactive molecules or as a scaffold for drug discovery. Its well-defined structure allows for precise modifications, making it a versatile candidate for exploratory studies in ligand design and pharmacological applications.
3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide structure
1788846-84-3 structure
Product Name:3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide
CAS No:1788846-84-3
MF:C17H24ClNO2
MW:309.83096408844
CID:5367717
Update Time:2025-10-22

3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-(2-cyclohexyl-2-hydroxyethyl)benzenepropanamide
    • 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide
    • Inchi: 1S/C17H24ClNO2/c18-15-8-4-5-13(11-15)9-10-17(21)19-12-16(20)14-6-2-1-3-7-14/h4-5,8,11,14,16,20H,1-3,6-7,9-10,12H2,(H,19,21)
    • InChI Key: ZUTVFWDKKOFHRS-UHFFFAOYSA-N
    • SMILES: C1(CCC(NCC(C2CCCCC2)O)=O)=CC=CC(Cl)=C1

Experimental Properties

  • Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 520.4±40.0 °C(Predicted)
  • pka: 14.47±0.20(Predicted)

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Additional information on 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide

Comprehensive Overview of 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide (CAS No. 1788846-84-3)

The compound 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide (CAS No. 1788846-84-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a chlorophenyl group and a hydroxyethyl moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its propanamide backbone, which is known to interact with various biological targets.

In recent years, the demand for 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide has increased due to its relevance in addressing modern health challenges. For instance, its structural analogs have been studied in the context of neurodegenerative diseases and metabolic disorders, topics that are highly searched in scientific databases and AI-driven platforms. The compound’s cyclohexyl component also makes it a candidate for improving drug solubility and bioavailability, key concerns in pharmaceutical formulation.

From a synthetic chemistry perspective, CAS No. 1788846-84-3 represents a fascinating case study. Its synthesis often involves multi-step reactions, including amide coupling and hydroxylation, which are frequently discussed in organic chemistry forums. The presence of the 3-chlorophenyl group adds complexity to its reactivity profile, making it a subject of interest for researchers working on selective functionalization techniques.

The compound’s potential extends beyond traditional medicine. With growing interest in sustainable chemistry, scientists are investigating greener synthesis routes for 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide. This aligns with the broader trend of minimizing environmental impact in chemical production, a topic frequently queried in search engines. Additionally, its hydroxyethyl group opens doors for derivatization, enabling the creation of novel biocompatible materials.

In analytical chemistry, CAS No. 1788846-84-3 poses interesting challenges due to its polar and non-polar segments. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to characterize its purity and stability. These methods are critical for ensuring the compound’s suitability in high-value applications, such as preclinical studies or material science innovations.

As the scientific community continues to explore 3-(3-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)propanamide, its versatility becomes increasingly apparent. Whether in drug design, catalysis, or green chemistry, this compound exemplifies the intersection of innovation and practicality. Its study not only advances fundamental knowledge but also addresses real-world problems, making it a focal point for future research.

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